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Compound of Interest

Compound Name: Andrastin C

Cat. No.: B12388430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Andrastin C, a meroterpenoid

secondary metabolite produced by various species of the fungus Penicillium. This document

delves into the biosynthesis, chemical properties, biological activities, and experimental

protocols related to Andrastin C, with a focus on its potential applications in drug discovery

and development.

Introduction
Andrastin C is a member of the andrastin family of meroterpenoids, which are hybrid natural

products derived from both polyketide and terpenoid biosynthetic pathways. First identified as a

protein farnesyltransferase inhibitor, Andrastin C has garnered interest for its potential

therapeutic applications, including anticancer and anti-neuroinflammatory activities. This guide

synthesizes current knowledge on Andrastin C, providing a technical resource for researchers

in the field.

Andrastin C is produced by several species of Penicillium, including Penicillium sp. FO-3929,

Penicillium roqueforti, and Penicillium chrysogenum[1][2][3][4]. These fungi are ubiquitous in

various environments and are known for their prolific production of a diverse array of secondary

metabolites.
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Andrastin C is a complex molecule with a characteristic androstane skeleton. Its chemical

formula is C28H40O6, and it has a molecular weight of 472.6 g/mol .[2] The structure of

Andrastin C features a 17-oxo-5beta,9beta,10alpha,13alpha-androsta-11,15-diene core,

substituted with an acetoxy group at the 3beta position, multiple methyl groups, a

methoxycarbonyl group, and a hydroxy group.[2] The cyclopentane ring of andrastins exhibits

keto-enol tautomerism, which can complicate structural elucidation.[5]

Table 1: Chemical and Physical Properties of Andrastin C

Property Value Reference

Molecular Formula C28H40O6 [2]

Molecular Weight 472.6 g/mol [2]

IUPAC Name

methyl

(3S,5S,8S,9S,10R,13R,14R)-3

-acetyloxy-17-hydroxy-

4,4,8,10,12,13,16-

heptamethyl-15-oxo-

2,3,5,6,7,9-hexahydro-1H-

cyclopenta[a]phenanthrene-

14-carboxylate

[2]

PubChem CID 9982260 [2]

Biosynthesis of Andrastin C
The biosynthesis of andrastins involves a mixed polyketide-terpenoid pathway, starting from 5-

dimethylorsellinic acid (DMOA) and farnesyl diphosphate (FPP).[6][7] While the complete

biosynthetic pathway for Andrastin C has not been fully elucidated, the biosynthesis of the

closely related Andrastin A in Penicillium roqueforti and Penicillium chrysogenum is well-

characterized and provides a strong model.[8][9]

The biosynthesis is orchestrated by a set of genes organized in a biosynthetic gene cluster

(BGC), referred to as the adr cluster.[8][9][10] In P. roqueforti, this cluster spans approximately

29.4 kbp and contains ten essential genes (adrA, adrC, adrD, adrE, adrF, adrG, adrH, adrI,

adrJ, and adrK).[10][11]
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Andrastin Biosynthetic Pathway
The proposed biosynthetic pathway for andrastins begins with the synthesis of the tetraketide,

3,5-dimethylorsellinic acid (DMOA), and the sesquiterpene, farnesyl pyrophosphate.[5][8]

These precursors are then condensed and cyclized to form the characteristic androstane

skeleton, followed by a series of enzymatic modifications including oxidations, reductions, and

acetylations to yield the final andrastin structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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